78-57-9

Menazon

In Stock

• CAS RN:
• 78-57-9

• Formula:
• C6H12N5O2PS2

• InChI:
• InChI=1S/C6H12N5O2PS2/c1-12-14(15,13-2)16-3-4-9-5(7)11-6(8)10-4/h3H2,1-2H3,(H4,7,8,9,10,11)

• InChIKey:
• SUYHYHLFUHHVJQ-UHFFFAOYSA-N

• Menazon is a member of triazines.

(1z,6z)-2,2,3,3,4,4,5,5-Octafluorohexanediimidamide

In Stock

• CAS RN:
• 678-57-9

• Formula:
• C6H6F8N4

• InChI:
• InChI=1S/C6H6F8N4/c7-3(8,1(15)16)5(11,12)6(13,14)4(9,10)2(17)18/h(H3,15,16)(H3,17,18)

• InChIKey:
• XSYPRMVGGUKPRU-UHFFFAOYSA-N

• (1z,6z)-2,2,3,3,4,4,5,5-Octafluorohexanediimidamide is a useful research compound. Its molecular formula is C6H6F8N4 and its molecular weight is 286.13 g/mol. The purity is usually 95%.

Aporphine

Usually In Stock

• CAS RN:
• 478-57-9

• Formula:
• C17H17N

• InChI:
• InChI=1S/C17H17N/c1-18-10-9-12-6-4-8-15-14-7-3-2-5-13(14)11-16(18)17(12)15/h2-8,16H,9-11H2,1H3

• InChIKey:
• BZKUYNBAFQJRDM-UHFFFAOYSA-N

• Aporphine is an isoquinoline alkaloid that is the N-methyl derivative of 5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinoline. It is an isoquinoline alkaloid fundamental parent, an aporphine alkaloid and a tertiary amino compound.

1H-Isoindole-1,3(2H)-dione, 2-(4-bromo-2-fluoro-5-methoxyphenyl)-4,5,6,7-tetrahydro-

• CAS RN:
• 84478-57-9

• Formula:
• C15H13BrFNO3

• InChI:
• InChI=1S/C15H13BrFNO3/c1-21-13-7-12(11(17)6-10(13)16)18-14(19)8-4-2-3-5-9(8)15(18)20/h6-7H,2-5H2,1H3

• InChIKey:
• AONOJGSDLZFBLG-UHFFFAOYSA-N

• 1H-Isoindole-1,3(2H)-dione, 2-(4-bromo-2-fluoro-5-methoxyphenyl)-4,5,6,7-tetrahydro- is a useful research compound. Its molecular formula is C15H13BrFNO3 and its molecular weight is 354.17 g/mol. The purity is usually 95%.

Dicyclohexylhexylphosphine

• CAS RN:
• 84878-57-9

• Formula:
• C18H35P

• InChI:
• InChI=1S/C18H35P/c1-2-3-4-11-16-19(17-12-7-5-8-13-17)18-14-9-6-10-15-18/h17-18H,2-16H2,1H3

• InChIKey:
• MESBJEBWWDYMSJ-UHFFFAOYSA-N

• Dicyclohexylhexylphosphine is a useful research compound. Its molecular formula is C18H35P and its molecular weight is 282.4 g/mol. The purity is usually 95%.

Tridecanamide

Usually In Stock

• CAS RN:
• 34778-57-9

• Formula:
• C13H27NO

• InChI:
• InChI=1S/C13H27NO/c1-2-3-4-5-6-7-8-9-10-11-12-13(14)15/h2-12H2,1H3,(H2,14,15)

• InChIKey:
• RSSGSPAYFRXVKG-UHFFFAOYSA-N

• Tridecanamide is a fatty amide.

2,2,2-Trifluoroethyl 2,5-bis(2,2,2-trifluoroethoxy)benzoate

In Stock

• CAS RN:
• 50778-57-9

• Formula:
• C13H9F9O4

• InChI:
• InChI=1S/C13H9F9O4/c14-11(15,16)4-24-7-1-2-9(25-5-12(17,18)19)8(3-7)10(23)26-6-13(20,21)22/h1-3H,4-6H2

• InChIKey:
• RXCBHSJSTYMELN-UHFFFAOYSA-N

• 2,2,2-Trifluoroethyl 2,5-bis(2,2,2-trifluoroethoxy)benzoate, also known as 2,2,2-Trifluoroethyl 2,5-bis(2,2,2-trifluoroethoxy)benzoate, is a useful research compound. Its molecular formula is C13H9F9O4 and its molecular weight is 400.19 g/mol. The purity is usually 95%.

N-benzyl-4,5-dihydro-1,3-thiazol-2-amine

In Stock

• CAS RN:
• 13578-57-9

• Formula:
• C10H12N2S

• InChI:
• InChI=1S/C10H12N2S/c1-2-4-9(5-3-1)8-12-10-11-6-7-13-10/h1-5H,6-8H2,(H,11,12)

• InChIKey:
• GANOLKRMSPPWQJ-UHFFFAOYSA-N

• N-benzyl-4,5-dihydro-1,3-thiazol-2-amine, also known as N-benzyl-4,5-dihydro-1,3-thiazol-2-amine, is a useful research compound. Its molecular formula is C10H12N2S and its molecular weight is 192.28 g/mol. The purity is usually 95%.

5-Nitrothiophene-2-carbonyl chloride

In Stock

• CAS RN:
• 39978-57-9

• Formula:
• C5H2ClNO3S

• InChI:
• InChI=1S/C5H2ClNO3S/c6-5(8)3-1-2-4(11-3)7(9)10/h1-2H

• InChIKey:
• BYEANWQDRDXPPA-UHFFFAOYSA-N

• 5-Nitrothiophene-2-carbonyl chloride, also known as 5-Nitrothiophene-2-carbonyl chloride, is a useful research compound. Its molecular formula is C5H2ClNO3S and its molecular weight is 191.59 g/mol. The purity is usually 95%.

Ethyl 4-methyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxylate

• CAS RN:
• 330978-57-9

• Formula:
• C12H12N2O3S2

• InChI:
• InChI=1S/C12H12N2O3S2/c1-3-17-11(16)9-7(2)13-12(19-9)14-10(15)8-5-4-6-18-8/h4-6H,3H2,1-2H3,(H,13,14,15)

• InChIKey:
• LHMPCMUHAZPJFE-UHFFFAOYSA-N

• Ethyl 4-methyl-2-[(2-thienylcarbonyl)amino]-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C12H12N2O3S2 and its molecular weight is 296.4g/mol. The purity is usually 95%.

Ethyl 2-(3-methyl-4-nitrophenyl)thiazole-4-carboxylate

In Stock

• CAS RN:
• 885278-57-9

• Formula:
• C13H12N2O4S

• InChI:
• InChI=1S/C13H12N2O4S/c1-3-19-13(16)10-7-20-12(14-10)9-4-5-11(15(17)18)8(2)6-9/h4-7H,3H2,1-2H3

• InChIKey:
• FRVKGVRXBYELOQ-UHFFFAOYSA-N

• Ethyl 2-(3-methyl-4-nitrophenyl)thiazole-4-carboxylate is a useful research compound. Its molecular formula is C13H12N2O4S and its molecular weight is 292.31 g/mol. The purity is usually 95%.

5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one

In Stock

• CAS RN:
• 327078-57-9

• Formula:
• C14H10O3S

• InChI:
• InChI=1S/C14H10O3S/c1-8-2-4-9(5-3-8)11-6-10(15)7-12-13(11)17-14(16)18-12/h2-7,15H,1H3

• InChIKey:
• RUCVHWRDFXVMMU-UHFFFAOYSA-N

• 5-hydroxy-7-(4-methylphenyl)-2H-1,3-benzoxathiol-2-one is a useful research compound. Its molecular formula is C14H10O3S and its molecular weight is 258.29. The purity is usually 95%.

N-(2-ethoxyphenyl)-2-(1-nitroso-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

In Stock

• CAS RN:
• 348078-57-9

• Formula:
• C18H18N4O4

• InChI:
• InChI=1S/C18H18N4O4/c1-2-26-16-10-6-4-8-13(16)19-17(23)11-15-18(24)20-12-7-3-5-9-14(12)22(15)21-25/h3-10,15H,2,11H2,1H3,(H,19,23)(H,20,24)

• InChIKey:
• YIANCSFSDVXWFE-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-2-(1-nitroso-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide is a useful research compound. Its molecular formula is C18H18N4O4 and its molecular weight is 354.366. The purity is usually 95%.

N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide

In Stock

• CAS RN:
• 851978-57-9

• Formula:
• C16H14FN3O2S

• InChI:
• InChI=1S/C16H14FN3O2S/c1-2-22-12-4-3-5-13-14(12)18-16(23-13)20-19-15(21)10-6-8-11(17)9-7-10/h3-9H,2H2,1H3,(H,18,20)(H,19,21)

• InChIKey:
• ZLDRAWSJBALWEV-UHFFFAOYSA-N

• N'-(4-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzohydrazide is a useful research compound. Its molecular formula is C16H14FN3O2S and its molecular weight is 331.37. The purity is usually 95%.

7-[(4-Ethylpiperazinyl)methyl]-2-[(4-fluorophenyl)methylene]-6-hydroxybenzo[b] furan-3-one

In Stock

• CAS RN:
• 869078-57-9

• Formula:
• C22H23FN2O3

• InChI:
• InChI=1S/C22H23FN2O3/c1-2-24-9-11-25(12-10-24)14-18-19(26)8-7-17-21(27)20(28-22(17)18)13-15-3-5-16(23)6-4-15/h3-8,13,26H,2,9-12,14H2,1H3/b20-13-

• InChIKey:
• LKSWUIWPOGILPO-MOSHPQCFSA-N

• 7-[(4-Ethylpiperazinyl)methyl]-2-[(4-fluorophenyl)methylene]-6-hydroxybenzo[b] furan-3-one is a useful research compound. Its molecular formula is C22H23FN2O3 and its molecular weight is 382.435. The purity is usually 95%.

2-hydroxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide

In Stock

• CAS RN:
• 893778-57-9

• Formula:
• C11H11N3O3S

• InChI:
• InChI=1S/C11H11N3O3S/c1-17-6-9-13-14-11(18-9)12-10(16)7-4-2-3-5-8(7)15/h2-5,15H,6H2,1H3,(H,12,14,16)

• InChIKey:
• BGUHNLPECPVPLO-UHFFFAOYSA-N

• 2-hydroxy-N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]benzamide is a useful research compound. Its molecular formula is C11H11N3O3S and its molecular weight is 265.29. The purity is usually 95%.

5-(1,3-Dioxolan-2-YL)-2-(4-hexylbenzoyl)thiophene

In Stock

• CAS RN:
• 898778-57-9

• Formula:
• C20H24O3S

• InChI:
• InChI=1S/C20H24O3S/c1-2-3-4-5-6-15-7-9-16(10-8-15)19(21)17-11-12-18(24-17)20-22-13-14-23-20/h7-12,20H,2-6,13-14H2,1H3

• InChIKey:
• BMSXBNOKNPINNA-UHFFFAOYSA-N

• 5-(1,3-Dioxolan-2-YL)-2-(4-hexylbenzoyl)thiophene is a useful research compound. Its molecular formula is C20H24O3S and its molecular weight is 344.5 g/mol. The purity is usually 95%.

2-(butylsulfanyl)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione

In Stock

• CAS RN:
• 628278-57-9

• Formula:
• C24H29N3O5S

• InChI:
• InChI=1S/C24H29N3O5S/c1-5-6-10-33-24-26-22-20(23(29)27-24)18(19-14(25-22)8-7-9-15(19)28)13-11-16(30-2)21(32-4)17(12-13)31-3/h11-12,18H,5-10H2,1-4H3,(H2,25,26,27,29)

• InChIKey:
• JLNOCKVQKAOTMD-UHFFFAOYSA-N

• 2-(butylsulfanyl)-5-(3,4,5-trimethoxyphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione is a useful research compound. Its molecular formula is C24H29N3O5S and its molecular weight is 471.57. The purity is usually 95%.

trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid

In Stock

• CAS RN:
• 1310478-57-9

• Formula:
• C13H16BrNO4S

• InChI:
• InChI=1S/C13H16BrNO4S/c14-10-3-7-12(8-4-10)20(18,19)15-11-5-1-9(2-6-11)13(16)17/h3-4,7-9,11,15H,1-2,5-6H2,(H,16,17)

• InChIKey:
• XFBCZXZPQYPTLE-UHFFFAOYSA-N

• Trans 4-(4-Bromobenzenesulfonylamino)-cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C13H16BrNO4S and its molecular weight is 362.24 g/mol. The purity is usually 95%.

1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)-2-(thiophen-3-yl)ethanone

In Stock

• CAS RN:
• 2109278-57-9

• Formula:
• C18H20N2O2S

• InChI:
• InChI=1S/C18H20N2O2S/c21-18(8-13-5-7-23-12-13)20-14-3-4-15(20)10-17(9-14)22-16-2-1-6-19-11-16/h1-2,5-7,11-12,14-15,17H,3-4,8-10H2

• InChIKey:
• BPIVBOQIAKVSHT-UHFFFAOYSA-N

• 1-((1R,5S)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)-2-(thiophen-3-yl)ethanone is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.

2-[2-(1H-pyrazol-1-yl)ethyl]-2,3-dihydropyridazin-3-one

In Stock

• CAS RN:
• 2175978-57-9

• Formula:
• C9H10N4O

• InChI:
• InChI=1S/C9H10N4O/c14-9-3-1-4-11-13(9)8-7-12-6-2-5-10-12/h1-6H,7-8H2

• InChIKey:
• ZDQYZABFKVFCOM-UHFFFAOYSA-N

• 2-[2-(1H-pyrazol-1-yl)ethyl]-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.206. The purity is usually 95%.

N-[2-(3,4-Difluorophenyl)propan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361878-57-9

• Formula:
• C18H22F2N2O2

• InChI:
• InChI=1S/C18H22F2N2O2/c1-4-16(23)22-9-7-12(8-10-22)17(24)21-18(2,3)13-5-6-14(19)15(20)11-13/h4-6,11-12H,1,7-10H2,2-3H3,(H,21,24)

• InChIKey:
• ZNDVGKVPCPMYOV-UHFFFAOYSA-N

• N-[2-(3,4-Difluorophenyl)propan-2-yl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H22F2N2O2 and its molecular weight is 336.383. The purity is usually 95%.

(2,5-Dimethylpyrazol-3-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379978-57-9

• Formula:
• C16H21N5O2

• InChI:
• InChI=1S/C16H21N5O2/c1-12-10-14(20(2)19-12)15(22)21-8-4-13(5-9-21)11-23-16-17-6-3-7-18-16/h3,6-7,10,13H,4-5,8-9,11H2,1-2H3

• InChIKey:
• XIMFZSIWBXKZIH-UHFFFAOYSA-N

• (2,5-Dimethylpyrazol-3-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C16H21N5O2 and its molecular weight is 315.377. The purity is usually 95%.

cis-1-Methyl-6-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid t-butyl ester

In Stock

• CAS RN:
• 1263378-57-9

• Formula:
• C12H19NO3

• InChI:
• InChI=1S/C12H19NO3/c1-11(2,3)16-10(15)13-6-8-9(14)5-12(8,4)7-13/h8H,5-7H2,1-4H3/t8-,12-/m0/s1

• InChIKey:
• ZHAYAUIMRPDSNP-UFBFGSQYSA-N

• Cis-1-Methyl-6-oxo-3-aza-bicyclo[3.2.0]heptane-3-carboxylic acid t-butyl ester is a useful research compound. Its molecular formula is C12H19NO3 and its molecular weight is 225.28 g/mol. The purity is usually 95%.

(4-Fluorophenyl)methanesulfonic acid

Usually In Stock

• CAS RN:
• 1064778-57-9

• Formula:
• C7H7FO3S

• InChI:
• InChI=1S/C7H7FO3S/c8-7-3-1-6(2-4-7)5-12(9,10)11/h1-4H,5H2,(H,9,10,11)

• InChIKey:
• ZJNWHALUTJHTAM-UHFFFAOYSA-N

• (4-Fluorophenyl)methanesulfonic acid is a useful research compound. Its molecular formula is C7H7FO3S and its molecular weight is 190.19 g/mol. The purity is usually 95%.